5-bromo-N-(4-chloro-2-fluorophenyl)nicotinamide

• IUPAC Name: 5-bromo-N-(4-chloro-2-fluorophenyl)pyridine-3-carboxamide
• InChI: InChI=1S/C12H7BrClFN2O/c13-8-3-7(5-16-6-8)12(18)17-11-2-1-9(14)4-10(11)15/h1-6H,(H,17,18)
• InChI Key: SPCQQYNICRWAAQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)F)NC(=O)C2=CC(=CN=C2)Br
• Molecular Formula: C12H7BrClFN2O
• Molecular Weight: 329.55 g/mol

Description

5-bromo-N-(4-chloro-2-fluorophenyl)nicotinamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a member of the nicotinamide family of compounds and is known to exhibit potent biological activity.

Mechanism of Action

The mechanism of action of 5-bromo-N-(4-chloro-2-fluorophenyl)nicotinamide is not fully understood. However, it is believed to act by inhibiting various signaling pathways involved in inflammation and cancer development. It has also been shown to modulate the activity of certain enzymes and receptors involved in glucose metabolism, suggesting its potential use in the treatment of diabetes.
Biochemical and Physiological Effects:
Studies have shown that 5-bromo-N-(4-chloro-2-fluorophenyl)nicotinamide exhibits potent anti-inflammatory and anti-cancer properties. It has been shown to inhibit the production of various inflammatory cytokines and chemokines, as well as the proliferation of cancer cells. Additionally, it has been shown to modulate glucose metabolism and improve insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-bromo-N-(4-chloro-2-fluorophenyl)nicotinamide is its potent biological activity, which makes it a promising candidate for the development of novel drugs. Additionally, its relatively simple synthesis method and high purity make it an attractive compound for use in lab experiments. However, its limited solubility in aqueous solutions and potential toxicity at high concentrations may limit its use in certain experimental settings.

Future Directions

There are several potential future directions for research involving 5-bromo-N-(4-chloro-2-fluorophenyl)nicotinamide. These include further investigation of its mechanism of action, optimization of its therapeutic properties through structural modifications, and evaluation of its safety and efficacy in preclinical and clinical trials. Additionally, its potential use in the treatment of neurodegenerative disorders and other diseases warrants further investigation.

Synthesis Methods

The synthesis of 5-bromo-N-(4-chloro-2-fluorophenyl)nicotinamide is typically achieved through a multi-step process involving the reaction of 4-chloro-2-fluoroaniline with 5-bromonicotinic acid. The resulting product is then subjected to further purification and characterization to obtain the final compound.

Scientific Research Applications

5-bromo-N-(4-chloro-2-fluorophenyl)nicotinamide has been extensively studied for its potential therapeutic uses in various diseases. It has been shown to exhibit potent anti-inflammatory and anti-cancer properties, making it a promising candidate for the development of novel drugs. Additionally, it has been investigated for its potential use in the treatment of neurodegenerative disorders and diabetes.